Cas no 123692-96-6 (Benzoic acid, 4-[(3-formyl-4-hydroxyphenyl)azo]-)

• Product Name: Benzoic acid, 4-[(3-formyl-4-hydroxyphenyl)azo]-
• CAS No: 123692-96-6
• MF: C₁₄H₁₀N₂O₄
• MW: 270.240203380585
• CID: 1218538
• PubChem ID: 4220095
• Update Time: 2025-06-08

Benzoic acid, 4-[(3-formyl-4-hydroxyphenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(3-formyl-4-hydroxyphenyl)azo]-
• 4-[2-(3-formyl-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]benzoic acid
• DTXSID90425581
• 4-[2-(3-FORMYL-4-OXOCYCLOHEXA-2,5-DIEN-1-YLIDENE)HYDRAZIN-1-YL]BENZOIC ACID
• SCHEMBL2558604
• 4-((3-formyl-4-hydroxyphenyl)diazenyl) benzoic acid
• 4-[(Z)-2-(3-formyl-4-hydroxyphenyl)diazen-1-yl]benzoic acid
• 4-[(Z)-2-(3-formyl-4-hydroxyphenyl)diazen-1-yl]benzoicacid
• 9P-031
• 123692-96-6
• 4-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid
• 4-[(E)-(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid
• AKOS030241051
• MFCD02570852
• 4-[(E)-2-(3-formyl-4-hydroxyphenyl)-1-diazenyl]benzoic acid
• AKOS005104007
• 4-[2-(3-formyl-4-hydroxyphenyl)diazen-1-yl]benzoic acid
• Benzoic acid, 4-[2-(3-formyl-4-hydroxyphenyl)diazenyl]-
• AKOS030221890
• SCHEMBL2558601
• 4-[(Z)-2-(3-formyl-4-hydroxyphenyl)diazenyl]benzenecarboxylic acid

• Inchi： 1S/C14H10N2O4/c17-8-10-7-12(5-6-13(10)18)16-15-11-3-1-9(2-4-11)14(19)20/h1-8,18H,(H,19,20)/b16-15+
• InChI Key： GGNYTUKTKFDKNE-FOCLMDBBSA-N
• SMILES： OC1=CC=C(C=C1C=O)/N=N/C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 286.059
• Monoisotopic Mass: 270.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• PSA: 119.55

Additional information on Benzoic acid, 4-[(3-formyl-4-hydroxyphenyl)azo]-

Benzoic acid, 4-[(3-formyl-4-hydroxyphenyl)azo]- and CAS No. 123692-96-6: A Comprehensive Overview

Benzoic acid, 4-[(3-formyl-4-hydroxyphenyl)azo]-, identified by the Chemical Abstracts Service Number (CAS No.) 123692-96-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This azo compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various scientific domains.

The molecular structure of Benzoic acid, 4-[(3-formyl-4-hydroxyphenyl)azo]- consists of a benzene ring substituted with an azo group linked to a formyl-substituted hydroxyphenyl moiety. This configuration imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry. The presence of both formyl and hydroxyl groups enhances its utility in various chemical transformations, including condensation reactions, polymerization processes, and the synthesis of more complex molecules.

In recent years, the study of azo compounds has seen considerable advancements due to their versatile applications. One notable area of research involves the use of such compounds in the development of organic dyes and pigments. The chromophoric properties of azo groups contribute to the vibrant colors observed in these materials, making them indispensable in industries ranging from textiles to electronics.

Moreover, Benzoic acid, 4-[(3-formyl-4-hydroxyphenyl)azo]- has been explored for its potential role in pharmaceutical applications. The compound’s ability to undergo various chemical modifications allows for the synthesis of derivatives with specific biological activities. For instance, researchers have investigated its use as a precursor in the development of antimicrobial agents and anti-inflammatory drugs. The formyl group provides a site for further functionalization, enabling the creation of molecules that can interact with biological targets effectively.

The CAS No. 123692-96-6 serves as a unique identifier for this compound, facilitating its recognition and utilization in scientific literature and databases. This standardized nomenclature ensures that researchers across different institutions and disciplines can accurately reference and utilize this compound in their studies.

Recent studies have also highlighted the environmental implications of azo compounds. While these molecules offer numerous benefits in industrial applications, their persistence in ecosystems raises concerns about potential long-term effects. Consequently, research efforts have focused on developing more environmentally friendly synthetic routes and exploring biodegradable alternatives. This aligns with the broader goal of sustainable chemistry, which aims to minimize waste and reduce ecological impact.

The synthesis of Benzoic acid, 4-[(3-formyl-4-hydroxyphenyl)azo]- involves multi-step organic reactions that require precise control over reaction conditions. The formylation and azo coupling steps are particularly critical, as they determine the final properties of the compound. Advances in catalytic systems have enabled more efficient and selective synthesis methods, reducing byproduct formation and improving yield.

In conclusion, Benzoic acid, 4-[(3-formyl-4-hydroxyphenyl)azo]- (CAS No. 123692-96-6) is a multifaceted compound with significant potential in pharmaceuticals, dyes, and materials science. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop novel materials and therapeutic agents. As scientific understanding continues to evolve, further exploration of this compound’s properties and applications will undoubtedly contribute to advancements across multiple disciplines.